Cas no 1169692-38-9 (Phosphorylethanolamine-d4)

Phosphorylethanolamine-d4 structure
Phosphorylethanolamine-d4 structure
Product Name:Phosphorylethanolamine-d4
CAS No:1169692-38-9
MF:C2H8NO4P
MW:145.087628364563
CID:1063034
PubChem ID:25170297
Update Time:2025-08-05

Phosphorylethanolamine-d4 Chemical and Physical Properties

Names and Identifiers

    • Phosphorylethanolamine-d4
    • Phosphorylethanolami
    • (2-amino-1,1,2,2-tetradeuterioethyl) dihydrogen phosphate
    • O-Phosphorylethanolamine-1,1,2,2-d4
    • MFCD20257128
    • 1169692-38-9
    • G77057
    • O-Phosphorylethanolamine-1,1,2,2-d4, 98 atom % D, 97% (CP)
    • Phosphoethanolamine-d4
    • DTXSID50648956
    • CS-0643428
    • HY-N5034S
    • Phosphonoethanolamine-d4
    • O-Phosphoethanolamin-d4
    • 2-Amino(~2~H_4_)ethyl dihydrogen phosphate
    • O-Phosphorylethanolamine-d4
    • [2-amino(1,1,2,2-?H?)ethoxy]phosphonic acid
    • Inchi: 1S/C2H8NO4P/c3-1-2-7-8(4,5)6/h1-3H2,(H2,4,5,6)/i1D2,2D2
    • InChI Key: SUHOOTKUPISOBE-LNLMKGTHSA-N
    • SMILES: P(=O)(O)(O)OC([2H])([2H])C([2H])([2H])N

Computed Properties

  • Exact Mass: 145.04400
  • Monoisotopic Mass: 145.04420172g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.8
  • Topological Polar Surface Area: 92.8Ų

Experimental Properties

  • PSA: 102.59000
  • LogP: -0.24530

Phosphorylethanolamine-d4 Security Information

Phosphorylethanolamine-d4 Pricemore >>

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Phosphorylethanolamine-d4 Production Method

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